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Compound of Interest

Compound Name: Patent blue V (sodium salt)

Cat. No.: B033407

Patent Blue V (Sodium Salt) as a pH Indicator: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patent Blue V, also known as Food Blue 5 or Sulphan Blue, is a synthetic triphenylmethane
dye.[1][2] While widely recognized for its use as a food colorant and in medical diagnostics
such as lymphangiography, its utility as a pH indicator in chemical experiments is a notable,
albeit less common, application.[1][2] This technical guide provides an in-depth overview of the
core chemical properties, experimental protocols, and quantitative data related to the use of
Patent Blue V sodium salt as a pH indicator.

Physicochemical Properties

Patent Blue V is the sodium or calcium salt of [4-(a-(4-diethylaminophenyl)-5-hydroxy-2,4-
disulfophenylmethylidene)-2,5-cyclohexadien-1-ylidene]diethylammonium hydroxide inner salt.
[1][2] It typically appears as a dark bluish or violet powder.[2][3]

Key Chemical Data:
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Property Value Reference
Molecular Formula C27H31N2NaO7S2

Molecular Weight 582.66 g/mol [4]

CAS Number 20262-76-4 (sodium salt) [4]

pH Range 0.8-3.0 [11121[3]
pKa 7.63 [5]

pH Indicator Properties and Data

The color of Patent Blue V in an aqueous solution is pH-dependent, making it a useful indicator
for acidic conditions.[1][2][3] The pronounced color change occurs within the pH range of 0.8 to
3.0.[1][2][3]

Color Transition with pH:

pH Color

<0.8 Yellow-Orange

0.8-3.0 Transition from Yellow-Orange to Greenish-Blue
>3.0 Deep Blue

This table is a summary based on descriptive information from multiple sources.[1][2][3][6]
Spectroscopic Data:

The absorption spectrum of Patent Blue V changes significantly with pH. In strongly acidic
media, it exhibits an absorption maximum at a lower wavelength, which shifts to a higher
wavelength in alkaline or weakly acidic conditions.
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Wavelength of Maximum Absorbance

pH Condition (Amax)

Strongly Acidic (e.g., 10 M H2S0a) ~415 nm

pH 3 ~640 nm

pH 9 ~640 nm

pH > 10 Hypsochromic shift from 640 nm

Data compiled from a study on the protonation of Patent Blue V.[7]

Experimental Protocols
Preparation of Patent Blue V Indicator Solution

A standard indicator solution can be prepared by dissolving a specific amount of Patent Blue V
sodium salt in distilled or deionized water.

Materials:

Patent Blue V sodium salt powder

Distilled or deionized water

Volumetric flask (e.g., 100 mL)

Analytical balance

Procedure:

Weigh out a desired amount of Patent Blue V sodium salt (e.g., 0.1 g).

Transfer the powder to a 100 mL volumetric flask.

Add a small amount of distilled water to dissolve the powder.

Once dissolved, fill the flask to the mark with distilled water.
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o Stopper the flask and invert it several times to ensure a homogenous solution.

Use in Acid-Base Titration

Patent Blue V is suitable for titrations involving a strong acid and a weak base, where the
equivalence point lies within its transition range.

Materials:

e Burette

e Pipette

o Erlenmeyer flask

e Analyte (acidic solution)

 Titrant (basic solution)

e Patent Blue V indicator solution

Procedure:

e Rinse the burette with the titrant and the pipette with the analyte.
» Pipette a known volume of the analyte into the Erlenmeyer flask.

e Add 2-3 drops of the Patent Blue V indicator solution to the analyte. The solution should turn
a yellow-orange color.

« Fill the burette with the titrant and record the initial volume.
o Slowly add the titrant to the analyte while continuously swirling the flask.

» The endpoint of the titration is reached when the solution exhibits a distinct color change to
greenish-blue.

¢ Record the final volume of the titrant.
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» Repeat the titration at least three times to ensure accuracy.

Visualizations
pH-Dependent Color Change Workflow

The following diagram illustrates the color transition of Patent Blue V as the pH of the solution

changes.
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Caption: pH-dependent color change of Patent Blue V.

Titration Experimental Workflow

This diagram outlines the key steps in performing an acid-base titration using Patent Blue V as

an indicator.
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Caption: Acid-Base Titration Workflow.

Redox Indicator Properties

Beyond its function as a pH indicator, Patent Blue V also exhibits redox-sensitive properties. It
can change from a reduced yellow form to an oxidized red form.[1][2][3] This reversible redox
behavior makes it potentially useful as a redox indicator in certain analytical methods.[1][2][3]

Conclusion

Patent Blue V sodium salt is a versatile dye with clear applications as a pH indicator in strongly
acidic environments. Its distinct color change, well-defined pH range, and ease of preparation
make it a valuable tool for researchers and scientists in various chemical and analytical
contexts. While its use is most appropriate for titrations with an acidic endpoint, its redox
properties suggest a broader potential in analytical chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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